ethyl 4-[(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methyl]-1-piperazinecarboxylate
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Description
Synthesis Analysis
The synthesis of compounds similar to ethyl 4-[(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methyl]-1-piperazinecarboxylate often involves multi-step reactions, starting from basic chemical structures to achieve the desired complex compound. For example, studies on related compounds have demonstrated synthesis via a series of reactions including cyclization, substitution, and carbonylation processes that can provide a framework for understanding potential synthesis pathways for the target compound (Ishii et al., 1997).
Molecular Structure Analysis
The molecular structure of compounds in this category is characterized by the presence of piperazine rings, which are crucial for their chemical behavior. Studies on similar compounds have utilized X-ray diffraction to elucidate their crystal structures, revealing how piperazine rings adopt specific conformations and how these structures influence the overall molecular geometry (Faizi et al., 2016).
Chemical Reactions and Properties
The chemical reactivity of such compounds is often influenced by the functional groups attached to the piperazine ring. For instance, the introduction of ethoxycarbonyl groups can facilitate reactions with other chemical entities, leading to a wide range of possible chemical transformations. This reactivity is crucial for exploring the compound's potential in various chemical syntheses and modifications (Kulkarni et al., 2016).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and crystallinity, are significantly affected by their molecular structure. Polymorphism, as observed in related compounds, can lead to different physical forms, each with unique physical properties that can influence their application in various fields (Weatherhead-Kloster et al., 2005).
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, and reactivity towards other chemical groups, are crucial for understanding the compound's behavior in chemical reactions. The presence of the piperazine ring and its substituents can impart specific chemical properties that make the compound a valuable intermediate in organic synthesis (Rajkumar et al., 2014).
properties
IUPAC Name |
ethyl 4-[(2,3-dioxoindol-1-yl)methyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4/c1-2-23-16(22)18-9-7-17(8-10-18)11-19-13-6-4-3-5-12(13)14(20)15(19)21/h3-6H,2,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWSJHJGQCKADAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)CN2C3=CC=CC=C3C(=O)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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